Cas no 1307296-38-3 (6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose)

• Product Name: 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose
• CAS No: 1307296-38-3
• CID: 4673379
• Update Time: 2025-06-14

6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

• 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose

Comprehensive Overview of 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose (CAS No. 1307296-38-3): Applications and Research Insights

6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose (CAS No. 1307296-38-3) is a highly specialized carbohydrate derivative widely utilized in organic synthesis, pharmaceutical research, and glycobiology. This compound, characterized by its trityl and acetyl protecting groups, plays a pivotal role in the selective modification of D-mannose derivatives. Its unique structure enables precise control over glycosylation reactions, making it indispensable for developing novel therapeutics and biomaterials.

In recent years, the demand for protected sugar intermediates like 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose has surged due to advancements in glycoscience and drug discovery. Researchers frequently search for terms such as "acetylated mannose derivatives," "trityl group in carbohydrate chemistry," and "CAS 1307296-38-3 applications," reflecting its relevance in cutting-edge studies. This compound’s stability and reactivity under mild conditions align with the growing focus on green chemistry and sustainable synthetic routes.

The compound’s protecting group strategy is particularly valuable in oligosaccharide synthesis, where selective deprotection is required. For instance, the trityl group can be removed under acidic conditions without affecting the acetyl groups, enabling stepwise assembly of complex glycostructures. This property is critical for designing glycoconjugate vaccines and glycomimetics, areas gaining traction due to their potential in immunotherapy and antiviral research.

From an industrial perspective, 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose is often discussed alongside keywords like "high-purity carbohydrate reagents" and "custom glycosylation building blocks." Its compatibility with automated solid-phase synthesis platforms has further amplified its utility in combinatorial chemistry and high-throughput screening. These applications resonate with the pharmaceutical industry’s push toward precision medicine and personalized therapeutics.

Ongoing studies explore its role in cell-surface engineering and biomarker development, addressing trending topics like "carbohydrate-based diagnostics" and "synthetic glycans for cancer research." The compound’s versatility also extends to material science, where it serves as a precursor for bioactive coatings and polymeric scaffolds in tissue engineering.

In summary, 6-O-Trityl-1,2,3,4-Tetra-O-acetyl-D-mannopyranose (CAS No. 1307296-38-3) exemplifies the intersection of traditional carbohydrate chemistry and modern biomedical innovation. Its multifaceted applications, coupled with its alignment with SEO-driven queries such as "acetylated sugar derivatives uses" and "D-mannopyranose synthesis," underscore its significance in both academic and industrial settings.